N-(4-ethoxyphenyl)-2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
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Description
N-(4-ethoxyphenyl)-2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H22FN5O2S and its molecular weight is 487.55. The purity is usually 95%.
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Scientific Research Applications
Applications in Drug Synthesis and Biological Activities
Chemical Synthesis and Radiopharmaceuticals : The synthesis of chloroacetanilide herbicides and dichloroacetamide safeners demonstrates the application of similar compounds in agricultural chemistry. These compounds are essential for studying their metabolism and mode of action, showcasing the utility of radioisotopes in tracing environmental chemicals (Latli & Casida, 1995).
Anticancer and Antiproliferative Activities : Modification of compounds structurally related to the query shows significant anticancer effects and toxicity reduction, suggesting potential applications in developing anticancer agents. The research indicates that altering specific groups within these molecules can retain antiproliferative activity against cancer cell lines while reducing acute oral toxicity, offering insights into designing safer cancer therapeutics (Wang et al., 2015).
Antifungal and Apoptotic Effects : The synthesis and evaluation of triazole-oxadiazoles against Candida species demonstrate the antimicrobial potential of similar compounds. These findings are crucial for developing new antifungal agents, with some compounds exhibiting potent activity against various Candida strains and inducing apoptosis, highlighting their therapeutic potential in treating fungal infections (Çavușoğlu et al., 2018).
Antimicrobial and Antibacterial Evaluation : N-phenylacetamide derivatives containing 4-arylthiazole moieties have been synthesized and evaluated for their antimicrobial activities. These compounds showed promising results against specific bacteria, demonstrating the role of structural modifications in enhancing antimicrobial efficacy. Such research is pivotal in addressing the growing concern of antibiotic resistance and developing novel antibacterial agents (Lu et al., 2020).
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22FN5O2S/c1-2-34-20-13-9-18(10-14-20)29-24(33)16-35-26-31-30-25(32(26)19-11-7-17(27)8-12-19)22-15-28-23-6-4-3-5-21(22)23/h3-15,28H,2,16H2,1H3,(H,29,33) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUWZSZWPXUFKNX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)C4=CNC5=CC=CC=C54 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22FN5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.